Cas no 1270538-97-0 (2-amino-2-(3-chloro-4-methylthiophen-2-yl)propan-1-ol)

• Product Name: 2-amino-2-(3-chloro-4-methylthiophen-2-yl)propan-1-ol
• CAS No: 1270538-97-0
• MF: C₈H₁₂ClNOS
• MW: 205.704979896545
• CID: 6586753
• PubChem ID: 129945164
• Update Time: 2025-06-09

2-amino-2-(3-chloro-4-methylthiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-chloro-4-methylthiophen-2-yl)propan-1-ol
• 1270538-97-0
• EN300-1965320

• Inchi： 1S/C8H12ClNOS/c1-5-3-12-7(6(5)9)8(2,10)4-11/h3,11H,4,10H2,1-2H3
• InChI Key： SUTHEECAJPIAAP-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CSC=1C(C)(CO)N

Computed Properties

• Exact Mass: 205.0328129g/mol
• Monoisotopic Mass: 205.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.5Ų

Additional information on 2-amino-2-(3-chloro-4-methylthiophen-2-yl)propan-1-ol

Professional Introduction to 2-amino-2-(3-chloro-4-methylthiophen-2-yl)propan-1-ol (CAS No. 1270538-97-0)

2-amino-2-(3-chloro-4-methylthiophen-2-yl)propan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1270538-97-0, features a unique structural framework that combines an amino group, a propanol side chain, and a thiophene ring substituted with chloro and methyl groups. Such structural motifs are often exploited in the design of novel bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The< strong> thiophene core in this molecule is a well-documented scaffold in medicinal chemistry, known for its ability to interact with biological targets in a manner that promotes pharmacological activity. The presence of both< strong> chloro and< strong> methyl substituents on the thiophene ring introduces additional layers of complexity, which can modulate electronic properties and influence binding interactions with biological receptors. This structural diversity makes< strong> 2-amino-2-(3-chloro-4-methylthiophen-2-yl)propan-1-ol a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focusing on heterocyclic compounds as potential therapeutic agents. The< strong> 3-chloro-4-methylthiophen-2-yl substituent in particular has been investigated for its role in enhancing metabolic stability and improving oral bioavailability, key factors in drug development. The< strong> propanol side chain , terminated by an amino group, provides a polar moiety that can facilitate interactions with polar biological targets, such as enzymes and receptors.

The pharmacological potential of< strong> 2-amino-2-(3-chloro-4-methylthiophen-2-yl)propan-1-ol has been explored in several cutting-edge studies. For instance, researchers have examined its interactions with enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary findings suggest that this compound may exhibit inhibitory effects on these enzymes, potentially leading to applications in the management of chronic inflammatory conditions. Additionally, its structural similarity to known anti-inflammatory agents makes it an attractive candidate for structure-based drug design.

The synthesis of< strong> 2-amino-2-(3-chloro-4-methylthiophen-2-yl)propan-1-ol has been optimized to ensure high yield and purity, critical factors for pharmaceutical applications. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies, have been employed to construct the desired molecular framework efficiently. These methodologies not only enhance the scalability of production but also allow for the introduction of further modifications to fine-tune pharmacological properties.

The compound's solubility profile has also been a focus of investigation. By incorporating the< strong> propanol moiety , the molecule achieves better solubility in both aqueous and organic solvents, which is advantageous for formulation development. This characteristic is particularly important for oral and parenteral drug delivery systems, where solubility directly impacts bioavailability and therapeutic efficacy.

In the context of drug discovery pipelines, the< strong> amino group in< strong> 2-amino-2-(3-chloro-4-methylthiophen-2-y]propan-lrol presents opportunities for further functionalization. This group can be readily modified through coupling reactions with carboxylic acids or activated esters to form amides or peptides. Such modifications have been widely used to enhance binding affinity and selectivity towards biological targets.

The potential applications of this compound extend beyond anti-inflammatory therapies. Emerging research suggests that it may also exhibit neuroprotective properties, making it relevant for conditions such as Alzheimer's disease or Parkinson's disease. The< strong >thiophene scaffold , combined with its substituents, appears to disrupt pathological protein aggregation processes associated with these neurodegenerative disorders.

Electrochemical studies have further elucidated the redox properties of< strong > 2-amino--(3-chloro--4-methylthiophen--Zyl)propan-lrol . The presence of the thiophene ring imparts electron-rich characteristics to the molecule, which can be exploited in redox-based therapies or as probes in electrochemical sensing applications.

The compound's stability under various storage conditions has been thoroughly evaluated. Both chemical stability and shelf-life studies indicate that it remains intact under controlled temperatures and humidity levels when stored properly. This ensures reliability for industrial-scale production and clinical trials.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for< strong > 2-amino--(3-chloro--4-methylthiophen--Zyl)propan-lrol . Recent advancements include the use of biocatalysts and solvent-free reactions to minimize waste generation while maintaining high yields. These environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion,< strong > 2-amino--(3-chloro--4-methylthiophen--Zyl)propan-lrol (CAS No. 1270538--97--0) thiophenecore,the chloroand methylsubstituents,the propanolsidechain,andthe amino